4-(4-methylphenyl)sulfanyl-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)butanamide
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Description
4-(4-methylphenyl)sulfanyl-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C20H19N3OS3 and its molecular weight is 413.57. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research on similar compounds emphasizes the synthesis and characterization of complex molecules incorporating thiazole moieties. For instance, the study by Yen et al. (2006) demonstrates a method for synthesizing mono- and dinuclear palladium(II) benzothiazolin-2-ylidene complexes, showcasing their activities toward Heck coupling reactions. This research highlights the compound's utility in catalysis and organic synthesis, potentially offering a foundation for further exploration of N-(7-methylbenzo[1,2-d:3,4-d']bis(thiazole)-2-yl)-4-(p-tolylthio)butanamide in similar applications (Yen et al., 2006).
Anticancer Activity
Compounds containing thiazole moieties have been evaluated for their potential anticancer activity. Gomha et al. (2016) synthesized a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, demonstrating significant anti-tumor activities against hepatocellular carcinoma cell lines. This suggests the potential for N-(7-methylbenzo[1,2-d:3,4-d']bis(thiazole)-2-yl)-4-(p-tolylthio)butanamide to be investigated for similar biological activities, given its structural similarities (Gomha et al., 2016).
Antimicrobial Properties
The synthesis of novel molecules incorporating benzothiazole units has been connected to antimicrobial properties. Farag et al. (2009) report on the synthesis of new derivatives pendant to a pyrimidine ring, showing moderate antimicrobial activity. This research avenue suggests that N-(7-methylbenzo[1,2-d:3,4-d']bis(thiazole)-2-yl)-4-(p-tolylthio)butanamide could also possess antimicrobial properties, warranting further investigation in this area (Farag et al., 2009).
Molecular Rotors and Self-Assembly
Research on structurally complex compounds, including those with benzothiazole groups, extends into the design of molecular rotors and the study of self-assembly processes. Clark et al. (2013) developed tetra-N-heterocyclic carbene-Ag(I)-X cubane-type clusters, which behave as molecular rotors. This indicates the potential for compounds like N-(7-methylbenzo[1,2-d:3,4-d']bis(thiazole)-2-yl)-4-(p-tolylthio)butanamide to contribute to the development of new materials with unique mechanical properties or self-assembly capabilities (Clark et al., 2013).
Properties
IUPAC Name |
4-(4-methylphenyl)sulfanyl-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3OS3/c1-12-5-7-14(8-6-12)25-11-3-4-17(24)23-20-22-15-9-10-16-18(19(15)27-20)21-13(2)26-16/h5-10H,3-4,11H2,1-2H3,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIEZTYUNZVAOQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCCC(=O)NC2=NC3=C(S2)C4=C(C=C3)SC(=N4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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